Cas no 1788179-64-5 (Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)-)

• Product Name: Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)-
• CAS No: 1788179-64-5
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5245162
• Update Time: 2026-03-08

Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)-

• Inchi： 1S/C14H26N2O3/c1-10(2)6-11(7-13(17)18)8-16-14(19)12-4-3-5-15-9-12/h10-12,15H,3-9H2,1-2H3,(H,16,19)(H,17,18)/t11-,12?/m0/s1
• InChI Key： ODSGGEMQIXCOMH-PXYINDEMSA-N
• SMILES： C(O)(=O)C[C@@H](CNC(C1CCCNC1)=O)CC(C)C

Additional information on Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)-

Recent Advances in the Study of Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)- (CAS: 1788179-64-5)

Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)- (CAS: 1788179-64-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to, neurological disorders and metabolic diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)- involves a multi-step process that ensures high yield and purity. Recent studies have focused on optimizing the synthetic pathway to improve efficiency and reduce production costs. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve the desired stereochemistry and functional group compatibility. These advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

In terms of its biological activity, Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)- has been identified as a potent modulator of specific enzymatic pathways. Research indicates that this compound exhibits high affinity for certain protein targets involved in neurotransmitter regulation and metabolic homeostasis. For instance, in vitro studies have demonstrated its ability to inhibit key enzymes in the gamma-aminobutyric acid (GABA)ergic system, suggesting potential applications in the treatment of anxiety and epilepsy. Furthermore, preliminary in vivo studies have shown promising results in animal models of metabolic syndrome, where the compound was found to improve insulin sensitivity and reduce lipid accumulation.

The pharmacokinetic profile of Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)- has also been a subject of recent investigation. Studies have revealed favorable absorption and distribution characteristics, with good bioavailability following oral administration. The compound undergoes hepatic metabolism, primarily via cytochrome P450 enzymes, and is excreted predominantly in the urine. These findings are critical for understanding the compound's therapeutic window and potential drug-drug interactions in clinical settings.

Despite these promising findings, several challenges remain to be addressed. For example, the long-term safety and toxicity profile of Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)- need to be thoroughly evaluated in comprehensive preclinical studies. Additionally, further research is required to elucidate the precise molecular mechanisms underlying its therapeutic effects. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline and bring it closer to clinical application.

In conclusion, Hexanoic acid, 5-methyl-3-[[(3-piperidinylcarbonyl)amino]methyl]-, (3S)- (CAS: 1788179-64-5) represents a promising candidate for the development of novel therapeutics in the fields of neurology and metabolism. The latest research highlights its potential as a versatile modulator of key biological pathways, with favorable pharmacokinetic properties. Continued investigation and optimization of this compound will be crucial to unlocking its full therapeutic potential and addressing unmet medical needs.